Cas no 1152975-63-7 (1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152975-63-7
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• MDL: MFCD09971514
• CID: 4573071
• PubChem ID: 25658284
• Update Time: 2025-08-05

1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(4-fluorophenyl)-5-(1-methylethyl)-

• MDL： MFCD09971514
• Inchi： 1S/C13H13FN2O2/c1-8(2)12-11(13(17)18)7-15-16(12)10-5-3-9(14)4-6-10/h3-8H,1-2H3,(H,17,18)
• InChI Key： YHHZVKBRJOQRCC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(C(C)C)=C(C(O)=O)C=N1

1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Compound CAS No. 1152975-63-7: 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

The compound CAS No. 1152975-63-7, also known as 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry, particularly in drug discovery and agrochemical development. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a fluorophenyl group at position 4 and an isopropyl group at position 5. The carboxylic acid group at position 4 further enhances the functional diversity of this molecule, making it a potential candidate for various applications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of this compound as an inhibitor of certain enzymes involved in disease pathways. The presence of the fluorophenyl group imparts electronic and steric properties that can modulate the binding affinity of the molecule to its target proteins. This makes it a promising lead compound for drug development.

In addition to its medicinal applications, this compound has shown potential in agrochemicals. The isopropyl group and fluorophenyl substituents contribute to the molecule's lipophilicity, which is crucial for its activity as a fungicide or herbicide. Recent advancements in agricultural chemistry have emphasized the need for eco-friendly and efficient agrochemicals, and this compound fits well within that framework.

The synthesis of 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that includes nucleophilic substitution, cyclization, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the standards required for both laboratory studies and industrial applications.

From a structural standpoint, the pyrazole ring serves as a scaffold that can be further modified to explore its full potential. For example, substituting different groups at various positions on the ring can lead to compounds with enhanced bioavailability or selectivity towards specific targets. This flexibility underscores the importance of studying such compounds in depth.

In conclusion, CAS No. 1152975-63-7 represents a valuable addition to the arsenal of chemical entities being explored for therapeutic and agricultural applications. Its unique structure, coupled with recent research findings, positions it as a key player in future developments within these fields.